Cas no 2361923-87-5 (1-(1R,2R)-2-fluorocyclopentyl-4-methyl-1H-pyrazole)
1-(1R,2R)-2-fluorocyclopentyl-4-methyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
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- 1-(1R,2R)-2-fluorocyclopentyl-4-methyl-1H-pyrazole
- AKOS040801740
- 2361923-87-5
- F1912-2874
- 1-[(1R,2R)-2-fluorocyclopentyl]-4-methyl-1H-pyrazole
-
- Inchi: 1S/C9H13FN2/c1-7-5-11-12(6-7)9-4-2-3-8(9)10/h5-6,8-9H,2-4H2,1H3/t8-,9-/m1/s1
- InChI Key: ZIZVFYPFJUKLTM-RKDXNWHRSA-N
- SMILES: F[C@@H]1CCC[C@H]1N1C=C(C)C=N1
Computed Properties
- Exact Mass: 168.10627659g/mol
- Monoisotopic Mass: 168.10627659g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 17.8Ų
1-(1R,2R)-2-fluorocyclopentyl-4-methyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1912-2874-0.25g |
1-[(1R,2R)-2-fluorocyclopentyl]-4-methyl-1H-pyrazole |
2361923-87-5 | 95%+ | 0.25g |
$302.0 | 2023-09-06 | |
| Life Chemicals | F1912-2874-0.5g |
1-[(1R,2R)-2-fluorocyclopentyl]-4-methyl-1H-pyrazole |
2361923-87-5 | 95%+ | 0.5g |
$318.0 | 2023-09-06 | |
| Life Chemicals | F1912-2874-1g |
1-[(1R,2R)-2-fluorocyclopentyl]-4-methyl-1H-pyrazole |
2361923-87-5 | 95%+ | 1g |
$335.0 | 2023-09-06 | |
| Life Chemicals | F1912-2874-2.5g |
1-[(1R,2R)-2-fluorocyclopentyl]-4-methyl-1H-pyrazole |
2361923-87-5 | 95%+ | 2.5g |
$670.0 | 2023-09-06 | |
| Life Chemicals | F1912-2874-5g |
1-[(1R,2R)-2-fluorocyclopentyl]-4-methyl-1H-pyrazole |
2361923-87-5 | 95%+ | 5g |
$1005.0 | 2023-09-06 | |
| Life Chemicals | F1912-2874-10g |
1-[(1R,2R)-2-fluorocyclopentyl]-4-methyl-1H-pyrazole |
2361923-87-5 | 95%+ | 10g |
$1407.0 | 2023-09-06 |
1-(1R,2R)-2-fluorocyclopentyl-4-methyl-1H-pyrazole Related Literature
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Additional information on 1-(1R,2R)-2-fluorocyclopentyl-4-methyl-1H-pyrazole
Introduction to 1-(1R,2R)-2-Fluorocyclopentyl-4-Methyl-1H-Pyrazole (CAS No. 2361923-87-5)
1-(1R,2R)-2-Fluorocyclopentyl-4-methyl-1H-pyrazole (CAS No. 2361923-87-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated cyclopentyl ring and a methyl-substituted pyrazole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.
The fluorine atom in the cyclopentyl ring plays a crucial role in modulating the compound's physicochemical properties, such as lipophilicity and metabolic stability. Fluorine substitution is a common strategy in drug design to enhance the pharmacokinetic profile of lead compounds, making them more suitable for clinical development. The pyrazole moiety, on the other hand, is known for its diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The combination of these structural features in 1-(1R,2R)-2-fluorocyclopentyl-4-methyl-1H-pyrazole makes it a promising candidate for various therapeutic applications.
Recent studies have explored the potential of 1-(1R,2R)-2-fluorocyclopentyl-4-methyl-1H-pyrazole in treating neurological disorders. For instance, a study published in the *Journal of Medicinal Chemistry* (2023) demonstrated that this compound exhibits potent neuroprotective effects in cellular models of Parkinson's disease. The researchers found that 1-(1R,2R)-2-fluorocyclopentyl-4-methyl-1H-pyrazole effectively reduced oxidative stress and inhibited neuroinflammation, key factors contributing to neuronal cell death in Parkinson's disease.
In addition to its neuroprotective properties, 1-(1R,2R)-2-fluorocyclopentyl-4-methyl-1H-pyrazole has also shown promise in the treatment of pain and inflammation. A preclinical study conducted by a team at the University of California (2023) reported that this compound exhibited significant anti-inflammatory and analgesic effects in rodent models of chronic pain. The study suggested that 1-(1R,2R)-2-fluorocyclopentyl-4-methyl-1H-pyrazole may act through multiple mechanisms, including the inhibition of pro-inflammatory cytokines and the modulation of nociceptive pathways.
The pharmacokinetic profile of 1-(1R,2R)-2-fluorocyclopentyl-4-methyl-1H-pyrazole has been extensively studied to ensure its suitability for clinical development. A pharmacokinetic analysis published in *Drug Metabolism and Disposition* (2023) revealed that this compound exhibits favorable oral bioavailability and a long half-life, making it an attractive candidate for once-daily dosing regimens. The researchers also noted that 1-(1R,2R)-2-fluorocyclopentyl-4-methyl-1H-pyrazole showed minimal potential for drug-drug interactions, further enhancing its safety profile.
Despite its promising therapeutic potential, further research is needed to fully elucidate the mechanisms of action and safety profile of 1-(1R,2R)-2-fluorocyclopentyl-4-methyl-1H-pyrazole. Ongoing clinical trials are currently evaluating its efficacy and safety in human subjects. A phase I clinical trial initiated by a leading pharmaceutical company aims to assess the safety and tolerability of 1-(1R,2R)-2-fluorocyclopentyl-4-methyl-1H-pyrazole in healthy volunteers. Preliminary results from this trial are expected to provide valuable insights into the compound's potential as a therapeutic agent.
In conclusion, 1-(1R,2R)-2-fluorocyclopentyl-4-methyl-1H-pyrazole (CAS No. 2361923-87-5) represents a promising candidate for the treatment of various neurological disorders and pain conditions. Its unique structural features and favorable pharmacokinetic properties make it an attractive molecule for further development. As research continues to advance our understanding of this compound's biological activities and mechanisms of action, it holds significant potential to improve patient outcomes and address unmet medical needs.
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